Cas no 851104-41-1 ((propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate)

• Product Name: (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate
• CAS No: 851104-41-1
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• CID: 5454744
• PubChem ID: 2432647
• Update Time: 2025-06-10

(propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z19818134
• (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate
• EN300-26581368
• AKOS002505801
• 851104-41-1
• 2-Oxo-2-(propylamino)ethyl 2-chloro-3-pyridinecarboxylate

• Inchi： 1S/C11H13ClN2O3/c1-2-5-13-9(15)7-17-11(16)8-4-3-6-14-10(8)12/h3-4,6H,2,5,7H2,1H3,(H,13,15)
• InChI Key： LCGKTISUIYRLMO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1C(OCC(=O)NCCC)=O

Computed Properties

• Exact Mass: 256.0614700g/mol
• Monoisotopic Mass: 256.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.255±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 468.2±35.0 °C(Predicted)
• pka: 13.77±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate

The Compound CAS No 851104-41-1: (Propylcarbamoyl)methyl 2-Chloropyridine-3-Carboxylate

The compound with CAS No 851104-41-1, commonly referred to as (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a propylcarbamoyl group with a 2-chloropyridine-3-carboxylate moiety. The integration of these functional groups imparts the compound with distinctive chemical properties, making it a valuable component in research and industrial applications.

Recent studies have highlighted the potential of (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate in the field of agrochemicals. Researchers have demonstrated that this compound exhibits remarkable activity as a herbicide, effectively controlling the growth of various weeds without causing significant harm to crops. The chloropyridine ring in the molecule plays a crucial role in its herbicidal activity, as it enhances the compound's ability to inhibit key enzymatic processes in plants.

In addition to its agricultural applications, (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate has also been explored for its potential in pharmaceutical research. The propylcarbamoyl group has been shown to enhance the bioavailability of certain drug candidates, making it an attractive component in drug delivery systems. Furthermore, studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, opening new avenues for its use in therapeutic applications.

The synthesis of (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the chloropyridine derivative and its subsequent reaction with a suitable carbamoylating agent. Recent advancements in catalytic techniques have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity of the final product.

From an environmental perspective, the biodegradability and toxicity of (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate have been extensively studied. Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway for its elimination from the environment. However, further studies are required to fully understand its long-term environmental impact and to develop strategies for minimizing any potential risks associated with its use.

Looking ahead, the future of (propylcarbamoyl)methyl 2-chloropyridine-3-carboxylate lies in its continued exploration across diverse application areas. Ongoing research is focused on enhancing its stability, improving its bioavailability, and expanding its range of uses. As new insights into its chemical properties and biological effects emerge, this compound is poised to play an even more prominent role in both academic and industrial settings.